2-[1-Cyano-2-(2-furyl)vinyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile

• IUPAC Name: 2-[(Z)-1-cyano-2-(furan-2-yl)ethenyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C16H11N5O/c1-10-6-11(2)21-16(19-10)14(9-18)15(20-21)12(8-17)7-13-4-3-5-22-13/h3-7H,1-2H3/b12-7+
• InChI Key: IJPHYDIJWJPWFO-KPKJPENVSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=NN12)C(=CC3=CC=CO3)C#N)C#N)C
• Isomeric SMILES: CC1=CC(=NC2=C(C(=NN12)/C(=C/C3=CC=CO3)/C#N)C#N)C
• Molecular Formula: C16H11N5O
• Molecular Weight: 289.29 g/mol

Description

The compound “2-[1-Cyano-2-(2-furyl)vinyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile” is a chemical compound with the molecular formula C16H11N5O. It is a complex organic compound that contains several functional groups, including a cyano group, a furyl group, and a pyrazolo[1,5-a]pyrimidine group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The presence of the cyano group, the furyl group, and the pyrazolo[1,5-a]pyrimidine group contribute to the unique chemical and physical properties of this compound.

Scientific Research Applications

Synthesis and Structural Studies

• Metwally et al. (2017) described the synthesis of novel polyheterocyclic compounds using a derivative of 2-(cyanomethyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonitrile as a precursor. X-ray crystallography was used for structural confirmation (Metwally, Abdallah, & Almabrook, 2017).
• Ignatovich et al. (2015) synthesized new carbonitriles with potential cytotoxic activity, using related compounds. They used NMR spectroscopy and GC-MS for identification and X-ray diffractometry for structural study (Ignatovich et al., 2015).

Chemical Reactivity and Derivatives Formation

• Bondock, Tarhoni, & Fadda (2011) studied the reactivity of a related compound towards various nitrogen nucleophiles to form derivatives such as pyrazole and pyrimidine (Bondock, Tarhoni, & Fadda, 2011).
• Abu-Melha (2013) synthesized new compounds incorporating the pyrazolopyridine moiety, exploring their potential as antimicrobial agents (Abu-Melha, 2013).

Applications in Novel Ring System Synthesis

• Hassan (2000) reported on the reaction of a related compound to synthesize new ring systems like furo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, contributing to the field of organic chemistry (Hassan, 2000).

Role in Heterocyclic Chemistry

• Fukumoto et al. (2016) explored the catalytic conversion of certain alkynes into nitrile derivatives using a related compound, demonstrating its utility in organic synthesis (Fukumoto, Tamura, Iyori, & Chatani, 2016).

Biomedical Imaging Applications

• Xu et al. (2012) synthesized and evaluated pyrazolo[1,5-a]pyrimidine derivatives for tumor imaging with positron emission tomography, demonstrating the compound's potential in medical imaging (Xu et al., 2012).